Cas no 3688-89-9 (1,2-bis(methoxymethoxy)benzene)

• Product Name: 1,2-bis(methoxymethoxy)benzene
• CAS No: 3688-89-9
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• MDL: MFCD28133434
• CID: 2357824
• PubChem ID: 12480602
• Update Time: 2025-10-25

1,2-bis(methoxymethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-bis(methoxymethoxy)benzene
• 3688-89-9
• 1,2-Bis-methoxymethoxy-benzene
• MFCD28133434
• CS-0451755
• DTXSID50499844
• DTXCID70450654
• OOHFHWWIDAGLRC-UHFFFAOYSA-N
• Benzene, 1,2-bis(methoxymethoxy)-
• DS-020810
• SCHEMBL3185351

• MDL： MFCD28133434
• Inchi： 1S/C10H14O4/c1-11-7-13-9-5-3-4-6-10(9)14-8-12-2/h3-6H,7-8H2,1-2H3
• InChI Key： OOHFHWWIDAGLRC-UHFFFAOYSA-N
• SMILES： O(COC)C1C=CC=CC=1OCOC

Computed Properties

• Exact Mass: 198.08920892Da
• Monoisotopic Mass: 198.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1,2-bis(methoxymethoxy)benzene

Comprehensive Guide to 1,2-bis(methoxymethoxy)benzene (CAS No. 3688-89-9): Properties, Applications, and Industry Insights

1,2-bis(methoxymethoxy)benzene (CAS No. 3688-89-9), also known as dimethoxymethyl-protected catechol, is a specialized organic compound with growing relevance in pharmaceuticals, agrochemicals, and material science. This aromatic ether derivative features two methoxymethoxy (MOM) protecting groups attached to a benzene ring, offering unique reactivity and stability. As industries seek high-performance intermediates for synthetic chemistry, this compound has garnered attention for its versatility in multistep organic synthesis and functional group protection strategies.

The molecular structure of 1,2-bis(methoxymethoxy)benzene (C₁₀H₁₄O₄) combines the robustness of an aromatic core with the flexibility of alkoxy substituents. With a molar mass of 198.22 g/mol, this colorless to pale-yellow liquid exhibits a boiling point of ~275°C and moderate solubility in common organic solvents like dichloromethane and THF. Its hydrolytic stability under neutral conditions makes it preferable to traditional protecting groups like acetals in certain acid-sensitive reactions, addressing a key challenge in modern synthetic workflows.

In pharmaceutical applications, CAS 3688-89-9 serves as a critical building block for catechol-based drug candidates. Recent studies highlight its role in synthesizing neuroprotective agents and MAO inhibitors, aligning with the industry's focus on central nervous system therapeutics. The compound's ability to temporarily mask reactive hydroxyl groups enables precise ortho-functionalization—a technique increasingly demanded for targeted drug design. This functionality responds to trending searches about "how to protect catechol groups" and "best MOM-protected intermediates" in medicinal chemistry forums.

Material scientists value 1,2-bis(methoxymethoxy)benzene for developing advanced polymer coatings and coordination complexes. Its dual ether linkages participate in ligand-metal interactions, making it useful for creating self-healing materials—a hot topic in sustainable technology circles. When deprotected, the regenerated catechol structure contributes to adhesive hydrogels, answering frequent queries about "bioinspired adhesive precursors" in materials research databases.

From an industrial perspective, manufacturers optimize 3688-89-9 production through phase-transfer catalysis or microwave-assisted synthesis—methods that dominate discussions about "green chemistry scale-up." The compound's low ecotoxicity profile (as per OECD 301 assessments) positions it favorably compared to halogenated alternatives, addressing environmental concerns raised in "sustainable chemical alternatives" searches. Proper storage recommendations include argon atmosphere and amber glass containers to prevent degradation, a detail often sought in "handling sensitive ethers" technical guides.

Analytical characterization of 1,2-bis(methoxymethoxy)benzene typically involves GC-MS (showing m/z 198 molecular ion) and ¹H NMR (δ 3.45 ppm for MOM protons). These protocols mirror laboratory questions about "identifying MOM-protected compounds" in analytical chemistry communities. Recent patent literature reveals innovative applications in OLED materials and photoredox catalysis, connecting to trending topics like "organic electronic precursors" and "visible-light-mediated reactions."

Quality control specifications for CAS 3688-89-9 emphasize ≥97% purity (HPLC), with residual solvent limits meeting ICH Q3C guidelines. This aligns with pharmaceutical industry searches for "high-purity aromatic ethers." The compound's non-hygroscopic nature simplifies handling compared to unprotected catechols, a practical advantage noted in "moisture-sensitive reagents" comparisons. Thermal stability studies (DSC/TGA) confirm decomposition above 200°C, relevant for "high-temperature reaction compatibility" assessments.

Emerging research explores enzymatic deprotection of 1,2-bis(methoxymethoxy)benzene using lipase catalysts—a response to biotech queries about "enzymatic MOM removal." Its compatibility with flow chemistry systems also appears in recent "continuous process optimization" publications. As synthetic methodologies evolve toward atom economy and step reduction, this compound's balanced reactivity meets both academic and industrial demands for efficient protecting group strategies.

Regulatory status varies by region, but 3688-89-9 generally falls under standard chemical safety protocols rather than restricted categories. Safety Data Sheets recommend PPE for eye protection and ventilated handling, consistent with general organic compound guidelines. These precautions address common workplace searches like "ether compound safety measures" while avoiding classification concerns.

The future outlook for 1,2-bis(methoxymethoxy)benzene appears promising, particularly in catalytic asymmetric synthesis and polyfunctional molecule construction. Its adaptability to automated synthesis platforms positions it as a candidate for high-throughput screening libraries—an area generating substantial "combinatorial chemistry building blocks" search traffic. As green chemistry initiatives advance, the compound's potential for recyclable protecting groups may further elevate its industrial relevance.